1-azido-2-(methylsulfanyl)benzene
Overview
Description
“1-azido-2-(methylsulfanyl)benzene” is an organic compound that contains an azide (–N3) functional group . The azide functional group is known for its versatility in chemistry and material sciences due to its unique reactivity patterns .
Synthesis Analysis
The synthesis of azides can be achieved through various methods. One common method is the displacement of alkyl halides with inorganic azides . Another method involves the conversion of alcohols to azides using sodium azide in DMSO with a thoroughly ground equimolecular mixture of triphenylphosphine, iodine, and imidazole .Molecular Structure Analysis
The azide group in “this compound” can be shown by two resonance structures . The polar character of the azide group has a remarkable effect on their bond lengths and angles .Chemical Reactions Analysis
Azides are known for their participation in various chemical reactions. They can act as nucleophiles in S_N2 reactions . They can also undergo reduction to form amines . Furthermore, they can participate in cycloaddition reactions, such as [3+2] cycloaddition .Scientific Research Applications
1-azido-2-(methylsulfanyl)benzene has a variety of applications in scientific research. It has been used as a reagent for the synthesis of a variety of compounds, including heterocycles and polymers. It has also been used as a catalyst for the synthesis of a variety of compounds, including benzimidazoles and quinolines. In addition, this compound has been used as a reagent for the synthesis of a variety of biological molecules, including peptides and proteins.
Mechanism of Action
Target of Action
This compound is a derivative of azidobenzene , which is known for its unique properties and potential applications
Mode of Action
The azide group can act as a nucleophile, reacting with electrophiles, or it can decompose to form nitrogen gas and a reactive species . The specific interactions of 1-azido-2-(methylsulfanyl)benzene with its targets would depend on the nature of these targets.
Biochemical Pathways
A study on the reactivity of some aryl azides suggests that these compounds can undergo exothermic decompositions . The exact pathways and their downstream effects would depend on the specific targets and the cellular context.
Result of Action
It has been mentioned that this compound has gained significant attention in various fields of research due to its unique properties and potential applications. More detailed studies are required to understand the specific effects of this compound at the molecular and cellular levels.
Action Environment
Factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of the compound .
Advantages and Limitations for Lab Experiments
1-azido-2-(methylsulfanyl)benzene has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. In addition, this compound can be used as a reagent for the synthesis of a variety of compounds, including heterocycles and polymers. One limitation is that it is a highly reactive compound, and as such, it can be hazardous to work with in the laboratory.
Future Directions
1-azido-2-(methylsulfanyl)benzene has a number of potential future directions. One potential future direction is the development of new methods for the synthesis of this compound. In addition, this compound could be used in the development of new drugs and therapies for a variety of diseases, such as cancer and inflammation. Another potential future direction is the development of new methods for the synthesis of a variety of compounds, including heterocycles and polymers. Finally, this compound could be used in the development of new materials, such as polymers and photovoltaics.
Synthesis Methods
1-azido-2-(methylsulfanyl)benzene can be synthesized through a variety of methods. One method is the Curtius rearrangement of an isocyanate. In this method, an isocyanate is reacted with a strong base, such as sodium hydride, to form an azide intermediate, which then undergoes a rearrangement to form this compound. Another method is the reaction of an amine with an acyl chloride. In this method, the amine is reacted with an acyl chloride to form an amide, which is then reacted with sodium azide to form this compound. A third method is the reaction of an alcohol with a sodium azide. In this method, the alcohol is reacted with sodium azide to form an alkyl azide, which then undergoes a rearrangement to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-(methylsulfanyl)benzene involves the introduction of an azide group and a methylsulfanyl group onto a benzene ring.", "Starting Materials": [ "Benzene", "Sodium azide", "Methylsulfonyl chloride", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Benzene is first treated with sulfuric acid to generate the electrophilic species, which is then treated with sodium azide to introduce the azide group onto the benzene ring.", "The resulting compound is then treated with sodium hydroxide to generate the sodium salt of the compound.", "Methylsulfonyl chloride is then added to the reaction mixture to introduce the methylsulfanyl group onto the benzene ring.", "The reaction mixture is then quenched with water and extracted with dichloromethane.", "The organic layer is then washed with sodium chloride solution and dried over anhydrous sodium sulfate.", "The solvent is then removed under reduced pressure to yield the desired product, 1-azido-2-(methylsulfanyl)benzene." ] } | |
CAS RN |
108429-46-5 |
Molecular Formula |
C7H7N3S |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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